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Compound of Interest

Compound Name: AZ12601011

Cat. No.: B8105956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the selective TGFBR1 kinase inhibitor, AZ12601011, using Dimethyl Sulfoxide

(DMSO) as the solvent.

Physicochemical and Biological Properties
AZ12601011 is a potent and selective, orally active inhibitor of the Transforming Growth

Factor-β Receptor 1 (TGFBR1) kinase.[1][2] It functions by inhibiting the phosphorylation of

SMAD2 through the selective inhibition of ALK4, TGFBR1, and ALK7.[1][3][4] This targeted

action makes it a valuable tool for studying cellular signaling pathways involved in fibrosis, cell

proliferation, differentiation, and migration.

Table 1: Quantitative Data for AZ12601011
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Property Value Source

Molecular Weight 313.36 g/mol

Formula C₁₉H₁₅N₅

CAS Number 2748337-86-0

Appearance Off-white to light yellow solid

Purity (Typical) >98% (by HPLC)

IC₅₀ (TGFBR1) 18 nM

Binding Affinity (Kd) 2.9 nM

Solubility in DMSO ~5 mg/mL (15.96 mM)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AZ12601011 in DMSO
This protocol details the steps to prepare a 10 mM stock solution, a common starting

concentration for in vitro assays.

Materials:

AZ12601011 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes (e.g., 1.5 mL)

Precision pipettors and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)
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Procedure:

Bring AZ12601011 to Room Temperature: Before opening, allow the vial of AZ12601011
powder to equilibrate to room temperature for at least 20 minutes. This prevents

condensation of moisture, which can affect compound stability and solubility.

Calculate the Required Mass: Use the following formula to determine the mass of

AZ12601011 needed to prepare the desired volume of a 10 mM stock solution.

Mass (mg) = Desired Volume (mL) × 10 mmol/L × 313.36 g/mol × (1 L / 1000 mL) × (1000

mg / 1 g)

Example Calculation for 1 mL of 10 mM Stock: Mass (mg) = 1 mL × 10 mmol/L × 0.31336

g/mmol = 3.13 mg

Weigh the Compound: On a calibrated analytical balance, carefully weigh out the calculated

mass (e.g., 3.13 mg) of AZ12601011 powder and transfer it into a sterile microcentrifuge

tube.

Add DMSO: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the

microcentrifuge tube containing the powder. For best results, use DMSO from a newly

opened bottle, as absorbed moisture can significantly impact solubility.

Dissolve the Compound:

Tightly cap the tube and vortex the solution for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the tube in an ultrasonic water bath for 5-10 minutes. Gentle

warming in a 37°C water bath can also aid dissolution.

Confirm Dissolution: Ensure the solution is clear and free of any visible precipitate before

proceeding.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled
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microcentrifuge tubes.

Storage: Store the aliquots protected from light at -20°C for short-term storage (up to 1 year)

or at -80°C for long-term storage (up to 2 years).

Best Practices for Handling:

Final DMSO Concentration: When preparing working solutions for cell-based assays, ensure

the final concentration of DMSO in the culture medium is low (<0.1% v/v) to avoid cellular

toxicity. Always include a vehicle control (medium with the same final DMSO concentration)

in your experiments.

Aqueous Dilutions: When diluting the DMSO stock into aqueous buffers or media, add the

stock solution to the aqueous solution slowly while mixing to prevent precipitation. If

precipitation occurs, further dilution in DMSO before adding to the aqueous medium may be

necessary.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the AZ12601011 stock solution.
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Workflow for AZ12601011 stock solution preparation.
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Signaling Pathway
AZ12601011 selectively inhibits TGFBR1 (also known as ALK5), thereby blocking the

canonical TGF-β signaling pathway.
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Inhibition of the TGF-β/SMAD pathway by AZ12601011.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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